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Compound of Interest

Compound Name: Barium fluoride

CAS No.: 7787-32-8

Cat. No.: B1204402

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of barium fluoride (BaF₂)

in various solvents. Barium fluoride is an inorganic salt with significant applications in diverse

fields, including the manufacturing of optical components, welding agents, and in aluminum

refining.[1] A thorough understanding of its solubility characteristics is crucial for its application

and for the development of new technologies.

Quantitative Solubility Data
The solubility of barium fluoride is influenced by the solvent, temperature, and the presence of

other ions in the solution. The following tables summarize the quantitative solubility data for

barium fluoride in different solvents.

Solubility in Water
Barium fluoride is slightly soluble in water.[2][3] Its solubility increases with temperature.
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Temperature (°C)
Solubility ( g/100
mL)

Solubility (g/L)
Molar Solubility
(mol/L)

0 0.159[1][2] 1.59 0.00907

10
0.17 (in 100g H₂O)[1]

[2]
1.58[4] 0.00901

20 0.162[1][2] 1.6[1][2][5] 0.00913

25 - 1.61[4] 0.00918

30 - 1.62[1][2] 0.00924

Solubility Product Constant (Ksp)
The solubility product constant (Ksp) for the dissolution of barium fluoride in water at 25°C is

a key parameter for predicting its solubility and the extent of its dissociation into ions.

BaF₂(s) ⇌ Ba²⁺(aq) + 2F⁻(aq)

Ksp Value Temperature (°C)

1.0 x 10⁻⁶ 25[6][7]

1.84 x 10⁻⁷ 25[8]

2.45 x 10⁻⁵ Not Specified[9]

Note: The variation in Ksp values can be attributed to different experimental conditions and

measurement techniques.

Solubility in Other Solvents
Barium fluoride exhibits different solubility behaviors in acidic and organic solvents.
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Solvent Solubility Notes

Acids

Hydrochloric acid (HCl) Soluble[5][10][11]

The fluoride ions react with H⁺

ions, shifting the dissolution

equilibrium to the right.

Nitric acid (HNO₃) Soluble[5][10][11]
Similar to HCl, the acidic

medium enhances solubility.

Hydrofluoric acid (HF) Soluble[10][11][12]
The formation of complex ions

can increase solubility.

Aqueous Solutions

Ammonium chloride (NH₄Cl) Soluble[1][2][5][10]

The ammonium ion can react

with fluoride ions, affecting the

equilibrium.

Organic Solvents

Methanol Soluble[1][2][11]
Quantitative data is not readily

available.

Ethanol Soluble[1][2][11]
Quantitative data is not readily

available.

Factors Affecting Solubility
Several factors can influence the solubility of barium fluoride:

Temperature: As indicated in Table 1, the solubility of barium fluoride in water generally

increases with temperature.

Common Ion Effect: The solubility of barium fluoride is reduced in a solution containing a

common ion, either Ba²⁺ or F⁻, according to Le Châtelier's principle.[13]

pH: In acidic solutions, the fluoride ion (F⁻), a weak base, reacts with H⁺ ions to form HF.

This reaction decreases the concentration of F⁻ ions in the solution, shifting the dissolution

equilibrium of BaF₂ to the right and thereby increasing its solubility.[12]
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Complex Ion Formation: In the presence of certain ions or molecules, barium or fluoride ions

can form complex ions, which can increase the overall solubility of barium fluoride.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of barium
fluoride in a given solvent.

Materials
Barium fluoride (BaF₂) powder

Solvent of interest (e.g., deionized water, acidic solution)

Constant temperature water bath or incubator

Stirring plate and magnetic stir bars

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Analytical balance

Volumetric flasks and pipettes

Appropriate analytical instrument for determining ion concentration (e.g., ion-selective

electrode for F⁻, atomic absorption spectroscopy for Ba²⁺).

Procedure
Saturation: Add an excess amount of barium fluoride powder to a known volume of the

solvent in a sealed container.

Equilibration: Place the container in a constant temperature bath and stir the mixture

vigorously for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached

between the undissolved solid and the dissolved ions.

Separation: After equilibration, cease stirring and allow the undissolved solid to settle.

Carefully filter a known volume of the supernatant liquid to remove all solid particles. It is
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crucial to maintain the temperature during filtration to prevent precipitation or further

dissolution.

Analysis: Accurately measure the concentration of either the barium (Ba²⁺) or fluoride (F⁻)

ions in the filtered saturated solution using a pre-calibrated analytical instrument.

Calculation: From the measured ion concentration, calculate the molar solubility of barium
fluoride. For example, if the Ba²⁺ concentration is determined to be 'x' mol/L, then the molar

solubility of BaF₂ is also 'x' mol/L. If the F⁻ concentration is 'y' mol/L, the molar solubility is

'y/2' mol/L. The solubility can then be converted to other units (e.g., g/100 mL).

Visualizing Solubility Principles
The following diagrams, generated using the DOT language, illustrate key concepts related to

the solubility of barium fluoride.

BaF₂(s) Ba²⁺(aq) + 2F⁻(aq)Dissolution

Precipitation

Click to download full resolution via product page

Dissolution equilibrium of barium fluoride in water.

BaF₂(s) ⇌ Ba²⁺(aq) + 2F⁻(aq)

BaF₂(s)

Ba²⁺(aq) 2F⁻(aq)

Addition of F⁻ source (e.g., NaF)

Equilibrium shifts left

Solubility of BaF₂ decreases
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Click to download full resolution via product page

The common ion effect on barium fluoride solubility.

BaF₂(s) ⇌ Ba²⁺(aq) + 2F⁻(aq)

In Acidic Solution

BaF₂(s)

Ba²⁺(aq) 2F⁻(aq)

F⁻(aq)H⁺(aq)

HF(aq) Equilibrium shifts right

[F⁻] decreases

Solubility of BaF₂ increases

Click to download full resolution via product page

The effect of acidic conditions on barium fluoride solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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